Cas no 5446-82-2 (1-(5,6-dimethoxy-1H-indol-3-yl)-N,N-dimethylmethanamine)

1-(5,6-dimethoxy-1H-indol-3-yl)-N,N-dimethylmethanamine structure
5446-82-2 structure
Product Name:1-(5,6-dimethoxy-1H-indol-3-yl)-N,N-dimethylmethanamine
CAS No:5446-82-2
MF:C13H18N2O2
MW:234.294223308563
CID:941431
PubChem ID:226504
Update Time:2025-04-19

1-(5,6-dimethoxy-1H-indol-3-yl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(5,6-dimethoxy-1H-indol-3-yl)-N,N-dimethylmethanamine
    • 5,6-dimethoxygramine
    • 5446-82-2
    • NSC-17050
    • NSC17050
    • 1-(5,6-dimethoxy-1H-indol-3-yl)-N,N-dimethyl-methanamine
    • DS-008088
    • DTXSID60280467
    • Inchi: 1S/C13H18N2O2/c1-15(2)8-9-7-14-11-6-13(17-4)12(16-3)5-10(9)11/h5-7,14H,8H2,1-4H3
    • InChI Key: JTWOJYIJQZMOKH-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)C(=CN2)CN(C)C)OC

Computed Properties

  • Exact Mass: 234.13700
  • Monoisotopic Mass: 234.136828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.5
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.134
  • Boiling Point: 359.3°C at 760 mmHg
  • Flash Point: 171.1°C
  • Refractive Index: 1.591
  • PSA: 37.49000
  • LogP: 2.24670
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